(2,3-dichlorobenzyl)methyl[2-(2-pyridinyl)ethyl]amine

• IUPAC Name: N-[(2,3-dichlorophenyl)methyl]-N-methyl-2-pyridin-2-ylethanamine
• InChI: InChI=1S/C15H16Cl2N2/c1-19(10-8-13-6-2-3-9-18-13)11-12-5-4-7-14(16)15(12)17/h2-7,9H,8,10-11H2,1H3
• InChI Key: UBCZRMKGEHBKDO-UHFFFAOYSA-N
• Canonical SMILES: CN(CCC1=CC=CC=N1)CC2=C(C(=CC=C2)Cl)Cl
• Molecular Formula: C15H16Cl2N2
• Molecular Weight: 295.2 g/mol

Description

(2,3-dichlorobenzyl)methyl[2-(2-pyridinyl)ethyl]amine, also known as DCB-PET, is a synthetic compound that has gained attention in the scientific community for its potential use in various research applications.

Mechanism of Action

(2,3-dichlorobenzyl)methyl[2-(2-pyridinyl)ethyl]amine selectively binds to the imidazoline I2 receptor, which leads to the activation of downstream signaling pathways. This activation results in the modulation of neurotransmitter release, which can affect various physiological processes such as blood pressure regulation and pain sensation.
Biochemical and Physiological Effects:
(2,3-dichlorobenzyl)methyl[2-(2-pyridinyl)ethyl]amine has been shown to have a range of biochemical and physiological effects. In animal studies, it has been found to reduce neuropathic pain and improve depressive and anxiety-like behaviors. (2,3-dichlorobenzyl)methyl[2-(2-pyridinyl)ethyl]amine has also been found to modulate insulin secretion and improve glucose tolerance in diabetic rats.

Advantages and Limitations for Lab Experiments

One of the advantages of using (2,3-dichlorobenzyl)methyl[2-(2-pyridinyl)ethyl]amine in lab experiments is its high selectivity for the imidazoline I2 receptor. This allows for more specific targeting of this receptor and reduces the potential for off-target effects. However, one limitation of using (2,3-dichlorobenzyl)methyl[2-(2-pyridinyl)ethyl]amine is its limited solubility in aqueous solutions, which can make it difficult to use in certain experimental setups.

Future Directions

Future research on (2,3-dichlorobenzyl)methyl[2-(2-pyridinyl)ethyl]amine could focus on its potential use in the treatment of various neurological and metabolic disorders. Further studies could also investigate the underlying mechanisms of its effects on neurotransmitter release and insulin secretion. Additionally, research could explore modifications to the compound to improve its solubility and increase its potential for use in different experimental setups.

Synthesis Methods

(2,3-dichlorobenzyl)methyl[2-(2-pyridinyl)ethyl]amine is synthesized by reacting 2,3-dichlorobenzyl chloride with 2-(2-pyridinyl)ethylamine in the presence of a base such as potassium carbonate. The reaction takes place in an organic solvent such as dichloromethane or chloroform and is typically carried out under reflux conditions. The resulting product is then purified by column chromatography to obtain the final compound.

Scientific Research Applications

(2,3-dichlorobenzyl)methyl[2-(2-pyridinyl)ethyl]amine has been primarily used in neuroscience research as a selective ligand for the imidazoline I2 receptor. This receptor is involved in the regulation of blood pressure, insulin secretion, and neurotransmitter release. (2,3-dichlorobenzyl)methyl[2-(2-pyridinyl)ethyl]amine has shown potential in the treatment of neuropathic pain, depression, and anxiety disorders.